![molecular formula C6H9N3 B3047999 4-Pyridazinamine, N-ethyl- CAS No. 1521274-68-9](/img/structure/B3047999.png)
4-Pyridazinamine, N-ethyl-
Overview
Description
“4-Pyridazinamine, N-ethyl-” also known as N-ETHYLPYRIDAZIN-4-AMINE is an organic compound . It is also referred to as Ethyl-pyridazin-4-yl-amine .
Molecular Structure Analysis
The molecular formula of “4-Pyridazinamine, N-ethyl-” is C6H9N3 . The average molecular weight is 123.16 .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Pyridazinamine, N-ethyl-” include a predicted boiling point of 300.9±15.0 °C, a predicted density of 1.101±0.06 g/cm3, and a predicted pKa of 6.11±0.10 .Scientific Research Applications
Ionic Liquids and Catalysis
Ionic liquids (ILs) have gained prominence as green alternatives to traditional solvents in organic synthesis. N,N-Dimethylpyridin-4-amine (DMAP)-based ILs serve as efficient catalysts for specific reactions:
- Fischer Indole Synthesis : DMAP-ILs facilitate the synthesis of indoles, an important class of heterocyclic compounds. The method is environmentally friendly, requiring minimal catalyst loading .
- 1H-Tetrazole Formation via Click Chemistry : DMAP-ILs also play a role in the synthesis of 1H-tetrazoles, which have applications in medicinal chemistry and materials science. The reaction can be carried out under solvent-free conditions .
Stabilization of Temperature-Dependent Reactions
Thermal studies (TGA, DTG, and DSC) have been conducted on DMAP-ILs (variants 2 and 3). These investigations provide insights into the stability of these ionic liquids under varying temperature conditions. Understanding their behavior is crucial for designing efficient catalytic processes .
Structural and Transport Properties via Molecular Dynamics Simulations
Molecular dynamics simulations offer valuable insights into the behavior of DMAP-ILs at the molecular level. Researchers have explored their structural properties, transport behavior, and interactions. An MP2 method was applied to evaluate the stability of DMAP-ILs through binding energy calculations .
Safety and Hazards
Mechanism of Action
Target of Action
N-ethylpyridazin-4-amine, also known as 4-Pyridazinamine, N-ethyl-, is a compound that has been found to exhibit a range of pharmacological effects . The primary targets of this compound are certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins . These targets play crucial roles in the body’s inflammatory response.
Mode of Action
The compound’s mode of action involves inhibitory responses against the expression and activities of these inflammatory mediators . This means that N-ethylpyridazin-4-amine interacts with these targets and results in changes that reduce their activity, thereby mitigating the inflammatory response.
Biochemical Pathways
The affected biochemical pathways involve the synthesis and activity of the aforementioned inflammatory mediators . By inhibiting these mediators, N-ethylpyridazin-4-amine can potentially affect a wide range of downstream effects related to inflammation. These effects can include reduced swelling, pain, and other symptoms associated with inflammation.
Result of Action
The molecular and cellular effects of N-ethylpyridazin-4-amine’s action would primarily involve a reduction in the activity of the targeted inflammatory mediators . This could result in a decrease in the symptoms of inflammation at the cellular level, potentially providing relief from conditions associated with inflammation.
properties
IUPAC Name |
N-ethylpyridazin-4-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c1-2-7-6-3-4-8-9-5-6/h3-5H,2H2,1H3,(H,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKLRUHXJKBGDME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CN=NC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
123.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethylpyridazin-4-amine | |
CAS RN |
1521274-68-9 | |
Record name | N-ethylpyridazin-4-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.283.908 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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